γ-secretase Inhibitor
  • Crenigacestat
    Crenigacestat
    • Cat. No.:
    • B606810
    • CAS No.:
    • 1421438-81-4
    • Molecular Formula:
    • C22H23F3N4O4
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Crenigacestat (LY3039478) is an orally active Notch and g-secretase inhibitor, with an IC50 of 1 nM in most of the tumor cell lines tested.
    LY3039478 has been used in trials studying the treatment and basic s...
    - +
  • LY900009
    LY900009
    • Cat. No.:
    • B608750
    • CAS No.:
    • 209984-68-9
    • Molecular Formula:
    • C23H27N3O4
    • Molecular Weight:
    • 409.5 g/mol
    Description
    LY900009 is a small molecule inhibitor of Notch signalling via selective inhibition of the γ-secretase protein. LY900009 inhibited plasma levels of amyloid-β peptide in a dose-dependent manner with 80-90% inhib...
    - +
  • Z-Ile-Leu-aldehyde
    Z-Ile-Leu-aldehyde
    • Cat. No.:
    • B611938
    • CAS No.:
    • Molecular Formula:
    • C20H30N2O4
    • Molecular Weight:
    • 362.5 g/mol
    Description
    Z-Ile-Leu-al is a cell-permeable, reversible inhibitor of γ-secretase. It acts by reducing amyloid β (Aβ)-production by blocking γ-secretase activity in vitro.
    - +
  • BMS 299897
    BMS 299897
    • Cat. No.:
    • B1684584
    • CAS No.:
    • 290315-45-6
    • Molecular Formula:
    • C24H21ClF3NO4S
    • Molecular Weight:
    • 511.9 g/mol
    Description
    4-[2-[(1R)-1-(N-(4-chlorophenyl)sulfonyl-2,5-difluoroanilino)ethyl]-5-fluorophenyl]butanoic acid is a sulfonamide.
    structure in first source
    - +
  • BMS 433796
    BMS 433796
    • Cat. No.:
    • B1684585
    • CAS No.:
    • 935525-13-6
    • Molecular Formula:
    • C21H20F2N4O4
    • Molecular Weight:
    • 430.4 g/mol
    Description
    BMS-433796 is a gamma-secretase inhibitor. BMS-433796 was identified with an acceptable pharmacodynamic and pharmacokinetic profile. Chronic dosing of BMS-433796 in Tg2576 mice suggested a narrow therapeutic win...
    - +
  • MK-0752
    MK-0752
    • Cat. No.:
    • B1684586
    • CAS No.:
    • 471905-41-6
    • Molecular Formula:
    • C21H21ClF2O4S
    • Molecular Weight:
    • 442.9 g/mol
    Description
    Mk 0752 is under investigation in clinical trial NCT00572182 (MK0752 in Treating Young Patients With Recurrent or Refractory CNS Cancer).
    Notch Signaling Pathway Inhibitor MK0752 is a synthetic small molecule...
    - +
  • ELN318463 racemate
    ELN318463 racemate
    • Cat. No.:
    • B2597485
    • CAS No.:
    • 851600-86-7
    • Molecular Formula:
    • C19H20BrClN2O3S
    • Molecular Weight:
    • 471.79
    Description
    ELN318463 racemate is a useful research compound. Its molecular formula is C19H20BrClN2O3S and its molecular weight is 471.79. The purity is usually 95%.
    BenchChem offers high-quality ELN318463 racemate sui...
    - +
  • ELND 006
    ELND 006
    • Cat. No.:
    • B12298091
    • CAS No.:
    • Molecular Formula:
    • C20H14F5N3O2S
    • Molecular Weight:
    • 455.4 g/mol
    Description
    ELND 006 is a useful research compound. Its molecular formula is C20H14F5N3O2S and its molecular weight is 455.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ELND 006 suitable for many re...
    - +
  • Psen1-IN-2
    Psen1-IN-2
    • Cat. No.:
    • B15137896
    • CAS No.:
    • Molecular Formula:
    • C20H18ClFN2O3S
    • Molecular Weight:
    • 420.9 g/mol
    Description
    Psen1-IN-2 is a useful research compound. Its molecular formula is C20H18ClFN2O3S and its molecular weight is 420.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Psen1-IN-2 suitable for ma...
    - +
  • Z-Phe-Ala-diazomethylketone
    Z-Phe-Ala-diazomethylketone
    • Cat. No.:
    • B15623534
    • CAS No.:
    • Molecular Formula:
    • C21H22N4O4
    • Molecular Weight:
    • 394.4 g/mol
    Description
    selective inhibitor of thiol proteinases
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img